Cas no 26919-50-6 (6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1))

• Product Name: 6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• CAS No: 26919-50-6
• MF: C₁₉H₃₄N₂O₇S
• MW: 434.547464847565
• CID: 1428754
• PubChem ID: 117891
• Update Time: 2025-04-20

6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-[methyl(phenylsulphonyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• Hexanoic acid, 6-(methyl(phenylsulfonyl)amino)-, compd. with 2,2',2''-nitrilotris(ethanol) (1:1)
• 6-(Methyl(phenylsulphonyl)amino)hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 6-[methyl(phenylsulfonyl)amino]hexanoic acid - 2,2',2''-nitrilotriethanol (1:1)
• 6-[benzenesulfonyl(methyl)amino]hexanoic acid,2-[bis(2-hydroxyethyl)amino]ethanol
• 6-[Methyl(phenylsulphonyl)amino] hexanoic acid, compound with 2,2',2''-nitrilotriethanol
• N-(Phenylsulfonyl)-N-methyl-epsilon-aminocaproic acid triethanolammonium salt
• Ethanol, 2,2',2''-nitrilotris-, 6-[methyl(phenylsulfonyl)amino]hexanoate (salt)
• HOSTACOR KSI
• Hexanoic acid, 6-(N-methylbenzenesulfonamido)-, compd. with 2,2',2''-nitrilotriethanol (1:1)
• EINECS 248-107-3
• EC 248-107-3
• Ethanol, 2,2',2''-nitrilotri-, 6-(N-methylbenzenesulfonamido)hexanoate (salt)
• NS00078254
• Hexanoic acid, 6-[methyl(phenylsulfonyl)amino]-, compd. with 2,2',2''-nitrilotris[ethanol]
• PJV5NW89JR
• DTXSID0067268
• 26919-50-6
• ZRTNNBVVVUUNRM-UHFFFAOYSA-N

• Inchi： 1S/C13H19NO4S.C6H15NO3/c1-14(11-7-3-6-10-13(15)16)19(17,18)12-8-4-2-5-9-12;8-4-1-7(2-5-9)3-6-10/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,15,16);8-10H,1-6H2
• InChI Key： ZRTNNBVVVUUNRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C)CCCCCC(=O)O)(=O)=O.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 434.20882
• Monoisotopic Mass: 434.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Boiling Point: 464.4°C at 760 mmHg
• Flash Point: 234.7°C
• PSA: 138.61